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Introduction

MB-07803 is a second-generation inhibitor of Fructose-1,6-bisphosphatase (FBPase), a key
enzyme in the gluconeogenesis pathway.[1] FBPase catalyzes the conversion of fructose-1,6-
bisphosphate to fructose-6-phosphate, a rate-limiting step in the synthesis of glucose in the
liver.[2] Inhibition of FBPase is a therapeutic strategy aimed at reducing excessive endogenous
glucose production, a hallmark of type 2 diabetes.[1][2][3] Given the close relationship between
obesity and type 2 diabetes, investigating the effects of FBPase inhibitors like MB-07803 in
diet-induced obesity (DIO) models is of significant interest.

These application notes provide a comprehensive overview of the potential effects of MB-
07803 in DIO models, based on the known mechanism of action of FBPase inhibitors and
preclinical studies of related compounds. Detailed protocols for conducting such studies are
also provided.

Mechanism of Action: FBPase Inhibition

FBPase is a critical regulatory point in gluconeogenesis. By inhibiting this enzyme, MB-07803
is expected to decrease the rate of new glucose synthesis in the liver. This can lead to lower
blood glucose levels, particularly in the fasting state.[3] The primary therapeutic target for this
class of drugs has been hyperglycemia in type 2 diabetes.[1][2][4]
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However, the role of hepatic FBPase in the broader context of energy balance and obesity is
complex. Preclinical studies have revealed that while FBPase inhibition effectively lowers blood
glucose, its effects on body weight and food intake may be counterintuitive. Research has
shown that pharmacologic inhibition of FBPase can lead to an increase in food intake and body
weight in obese animal models.[5] Conversely, overexpression of liver FBPase has been
associated with reduced adiposity and food consumption.[6][7][8] This suggests that hepatic
FBPase may have a novel role in regulating appetite and body weight, potentially through
signaling pathways that influence hunger and satiety cues.[5][6][7]

Signaling Pathway of FBPase in Hepatic Metabolism
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Gluconeogenesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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